ethyl 4-oxo-4-((2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)amino)butanoate

• IUPAC Name: ethyl 4-oxo-4-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethylamino]butanoate
• InChI: InChI=1S/C15H19N5O3/c1-2-23-15(22)4-3-14(21)18-8-10-20-9-5-12(19-20)13-11-16-6-7-17-13/h5-7,9,11H,2-4,8,10H2,1H3,(H,18,21)
• InChI Key: YBRZJEUCRGYOBV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)NCCN1C=CC(=N1)C2=NC=CN=C2
• Molecular Formula: C15H19N5O3
• Molecular Weight: 317.34 g/mol

Description

Ethyl 4-oxo-4-((2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)amino)butanoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazolopyrazine derivative that has been synthesized using various methods.

Scientific Research Applications

Synthesis and Structural Analysis

Compounds with similar structures have been synthesized and analyzed for their crystal structures. For example, dabigatran etexilate tetrahydrate, a compound with a complex molecular structure, was studied for its crystal structure, showcasing the molecular arrangement and intermolecular hydrogen bonding patterns. This research provides a foundation for understanding the structural characteristics of related compounds, which can be crucial for their potential applications in drug design and material science (Hong-qiang Liu et al., 2012).

Antimicrobial Activity

Research on the antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds, including ethyl-3-oxo derivatives, highlights the potential of these compounds in developing new antimicrobial agents. These studies indicate that modifying the chemical structure can impact the compound's effectiveness against various bacteria and fungi, suggesting a path for the development of new antimicrobial drugs (Nikulsinh Sarvaiya et al., 2019).

Enzymatic Activity Enhancement

Research into the synthesis and cyclization reactions with pyrazolopyrimidinyl keto-esters shows that these compounds can significantly impact enzymatic activity, particularly increasing the reactivity of cellobiase. This suggests potential applications in biotechnology and industrial processes where enzyme catalysis is critical (Mohamed Abd et al., 2008).

Fungicidal and Plant Growth Regulation

Some derivatives have shown promising fungicidal and plant growth regulation activities. This indicates the potential of these compounds in agricultural applications, where they could serve as the basis for developing new pesticides or growth regulators (L. Minga, 2005).